Methyl 6-methyl-5-oxo-4,5-dihydropyrazine-2-carboxylate

• IUPAC Name: methyl 5-methyl-6-oxo-1H-pyrazine-3-carboxylate
• InChI: InChI=1S/C7H8N2O3/c1-4-6(10)8-3-5(9-4)7(11)12-2/h3H,1-2H3,(H,8,10)
• InChI Key: JCMZXOQWHTZUFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CNC1=O)C(=O)OC
• Molecular Formula: C7H8N2O3
• DSSTOX Substance ID: DTXSID20504555
• Molecular Weight: 168.15 g/mol
• CAS RN: 77168-84-4

Description

“Methyl 6-methyl-5-oxo-4,5-dihydropyrazine-2-carboxylate” is an organic compound that is widely used in the chemical industry. It is a derivative of pyrazinecarboxylic acid.

Synthesis Analysis

The classic route to methyl 4,5-dihydro-5-oxo-2-pyrazinecarboxylate involves the condensation of 2-pyrazinecarboxylic acid with formaldehyde in the presence of a Lewis acid catalyst, such as aluminum chloride or ferric chloride.

Molecular Structure Analysis

The molecular structure of “this compound” consists of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 154.13. The compound should be stored in a dry environment at a temperature between 2-8°C.

Scientific Research Applications

Versatile Reagents in Organic Synthesis

Methyl 6-methyl-5-oxo-4,5-dihydropyrazine-2-carboxylate plays a significant role in organic synthesis. It serves as a precursor for diverse chemical structures through multicomponent reactions (MCRs). These reactions facilitate the assembly of complex molecules, including 6-oxo-1,4,5,6-tetrahydropyrazine-2-carboxylic acid methyl ester derivatives. Such derivatives have broad applications in creating biologically active compounds and materials with unique chemical properties. The versatility of this compound in organic synthesis underscores its importance in medicinal chemistry and materials science (Dömling & Illgen, 2004).

Foundation for Cyclic and Bicyclic β-Amino Acids Derivatives

Further expanding its utility, this compound acts as a foundation for generating cyclic and bicyclic β-amino acids derivatives. This capability is crucial for developing novel pharmaceuticals and agrochemicals, as β-amino acids derivatives are valuable scaffolds in drug discovery and agricultural chemistry, offering pathways to new treatments and solutions (Tishkov, Reissig, & Ioffe, 2002).

Novel Synthesis Routes

Innovative synthesis routes utilizing this compound for creating 6-oxo-1,4,5,6-tetrahydro-pyrazine-2-carboxylic acid methyl esters highlight its role in simplifying the production of complex organic molecules. These routes open up new avenues for synthesizing compounds with potential applications in various fields, including pharmaceuticals, agriculture, and materials science. The exploration of these novel synthesis routes demonstrates the compound's flexibility and capacity to contribute to the advancement of chemical synthesis technologies (Illgen, Nerdinger, Fuchs, Friedrich, & Weber, 2004).

Corrosion Inhibition

Recent studies have explored the potential of pyrazine derivatives, closely related to this compound, as novel corrosion inhibitors. These derivatives have shown promising results in protecting metals against corrosion, a critical aspect in industrial applications, particularly in environments prone to corrosive damage. This application underscores the compound's significance beyond pharmaceutical and organic synthesis, extending its utility to materials science and engineering fields (Dohare, Ansari, Quraishi, & Obot, 2017).

Safety and Hazards

“Methyl 6-methyl-5-oxo-4,5-dihydropyrazine-2-carboxylate” is classified under the GHS07 hazard class. It may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.